3,5-Bis((2-oxo-2-phenylethyl)thio)-4-isothiazolecarbonitrile

• IUPAC Name: 3,5-bis(phenacylsulfanyl)-1,2-thiazole-4-carbonitrile
• InChI: InChI=1S/C20H14N2O2S3/c21-11-16-19(25-12-17(23)14-7-3-1-4-8-14)22-27-20(16)26-13-18(24)15-9-5-2-6-10-15/h1-10H,12-13H2
• InChI Key: STATXDQLDONJMI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CSC2=C(C(=NS2)SCC(=O)C3=CC=CC=C3)C#N
• Molecular Formula: C20H14N2O2S3
• Molecular Weight: 410.5 g/mol
• CAS RN: 24134-79-0

Description

3,5-Bis((2-oxo-2-phenylethyl)thio)-4-isothiazolecarbonitrile is a compound that belongs to the family of isothiazole derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and agriculture.

Mechanism of Action

The mechanism of action of 3,5-Bis((2-oxo-2-phenylethyl)thio)-4-isothiazolecarbonitrile in cancer cells involves the induction of apoptosis, a process of programmed cell death. It achieves this by activating the caspase cascade, which leads to the cleavage of various cellular proteins and DNA fragmentation. Additionally, it also inhibits the activity of topoisomerase II, an enzyme that plays a crucial role in DNA replication and cell division. In bacteria, the mechanism of action involves the inhibition of bacterial cell wall synthesis, leading to cell death.
Biochemical and Physiological Effects:
Studies have reported that 3,5-Bis((2-oxo-2-phenylethyl)thio)-4-isothiazolecarbonitrile exhibits low toxicity towards normal cells, making it a promising candidate for further development as an anticancer agent. Additionally, it has also been reported to exhibit antioxidant activity, which could potentially have applications in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 3,5-Bis((2-oxo-2-phenylethyl)thio)-4-isothiazolecarbonitrile is its relatively simple synthesis method, which allows for large-scale production. Additionally, its low toxicity towards normal cells makes it a suitable candidate for further development as an anticancer agent. However, one of the limitations of this compound is its limited solubility in water, which can make it challenging to work with in some experiments.

Future Directions

There are several potential future directions for the research and development of 3,5-Bis((2-oxo-2-phenylethyl)thio)-4-isothiazolecarbonitrile. One area of interest is the further optimization of its anticancer activity, potentially through the development of more potent analogs. Additionally, there is potential for the development of this compound as an antimicrobial agent, with further studies needed to determine its efficacy in vivo. Finally, there is also potential for the application of this compound in material science, potentially as a precursor for the synthesis of novel materials with unique properties.

Synthesis Methods

The synthesis of 3,5-Bis((2-oxo-2-phenylethyl)thio)-4-isothiazolecarbonitrile involves the reaction between 2-(2-oxo-2-phenylethylthio)acetic acid and thiosemicarbazide in the presence of phosphorus oxychloride. The reaction proceeds through a cyclization process, resulting in the formation of the target compound. The yield of the reaction is relatively high, making it a suitable method for the large-scale production of this compound.

Scientific Research Applications

The potential applications of 3,5-Bis((2-oxo-2-phenylethyl)thio)-4-isothiazolecarbonitrile in scientific research are vast. One of the primary areas of interest is medicinal chemistry, where this compound has shown promising results as an anticancer agent. Studies have demonstrated that it exhibits cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, it has also shown potential as an antimicrobial agent, with studies reporting its inhibitory activity against both gram-positive and gram-negative bacteria.